Cas no 2361863-28-5 (1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide)

• Product Name: 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide
• CAS No: 2361863-28-5
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5682540
• PubChem ID: 145904119
• Update Time: 2025-05-22

1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3672059048
• EN300-26583613
• 2361863-28-5
• 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide

• Inchi： 1S/C18H23N3O2/c1-3-5-16(14-6-10-19-11-7-14)20-18(23)15-8-12-21(13-9-15)17(22)4-2/h3-4,6-7,10-11,15-16H,1-2,5,8-9,12-13H2,(H,20,23)
• InChI Key： MIPZOFNBCKSASI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NC(C1C=CN=CC=1)CC=C

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide

Comprehensive Overview of 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide (CAS No. 2361863-28-5)

The compound 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide, identified by its CAS No. 2361863-28-5, is a sophisticated piperidine derivative with a unique structural framework. This molecule has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications in modulating biological targets. Its structure combines a piperidine-4-carboxamide core with prop-2-enoyl and pyridin-4-yl substituents, offering a versatile scaffold for further chemical modifications.

In recent years, researchers have focused on piperidine-based compounds for their role in developing central nervous system (CNS) therapeutics. The presence of the pyridin-4-yl group in this compound suggests potential interactions with nicotinic acetylcholine receptors (nAChRs), which are critical in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, the prop-2-enoyl moiety may contribute to covalent binding with target proteins, a strategy increasingly explored in proteolysis-targeting chimeras (PROTACs) and other targeted drug delivery systems.

The synthesis of 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide involves multi-step organic reactions, including amide coupling and Michael addition. Its CAS No. 2361863-28-5 serves as a unique identifier in chemical databases, facilitating research reproducibility. Given the growing interest in small-molecule inhibitors, this compound's structure-activity relationship (SAR) is a subject of ongoing studies, particularly in optimizing bioavailability and blood-brain barrier (BBB) penetration.

From an industrial perspective, 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide aligns with the demand for high-value intermediates in pharmaceutical manufacturing. Its dual functional groups (piperidine and pyridine) make it a candidate for fragment-based drug design (FBDD), a technique gaining traction in AI-driven drug discovery. Companies specializing in custom synthesis and contract research organizations (CROs) are actively exploring its commercial potential.

Environmental and regulatory considerations for this compound are also noteworthy. While it is not classified as a hazardous material, its handling requires adherence to Good Laboratory Practices (GLP). Researchers often inquire about its solubility, stability, and storage conditions, which are critical for experimental success. Recent publications highlight its compatibility with green chemistry principles, such as using biodegradable solvents in its purification.

In conclusion, 1-(prop-2-enoyl)-N-[1-(pyridin-4-yl)but-3-en-1-yl]piperidine-4-carboxamide (CAS No. 2361863-28-5) represents a promising avenue for drug development and chemical biology. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs, particularly in CNS disorders and targeted therapy. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing precision medicine.